Cas no 2172519-12-7 (6-ethyl-2-(2-methylpropyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

6-Ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core, which is of significant interest in pharmaceutical and agrochemical research. Its structure combines a pyrimidinone ring fused with a thiophene moiety, offering unique electronic and steric properties. The ethyl and isobutyl substituents enhance lipophilicity, potentially improving bioavailability and membrane permeability. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry and drug discovery applications.
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno2,3-dpyrimidin-4-one structure
2172519-12-7 structure
Product Name:6-ethyl-2-(2-methylpropyl)-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:2172519-12-7
MF:C12H16N2OS
MW:236.333241462708
CID:5961922
PubChem ID:47108053
Update Time:2025-05-20

6-ethyl-2-(2-methylpropyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno2,3-dpyrimidin-4-one
    • 2172519-12-7
    • 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • EN300-1267623
    • Inchi: 1S/C12H16N2OS/c1-4-8-6-9-11(15)13-10(5-7(2)3)14-12(9)16-8/h6-7H,4-5H2,1-3H3,(H,13,14,15)
    • InChI Key: STDCIJUSBHXBGP-UHFFFAOYSA-N
    • SMILES: S1C(CC)=CC2C(NC(CC(C)C)=NC1=2)=O

Computed Properties

  • Exact Mass: 236.09833431g/mol
  • Monoisotopic Mass: 236.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.7Ų

6-ethyl-2-(2-methylpropyl)-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1267623-1.0g
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
1g
$0.0 2023-06-08
Enamine
EN300-1267623-50mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
50mg
$612.0 2023-10-02
Enamine
EN300-1267623-100mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
100mg
$640.0 2023-10-02
Enamine
EN300-1267623-250mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
250mg
$670.0 2023-10-02
Enamine
EN300-1267623-500mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
500mg
$699.0 2023-10-02
Enamine
EN300-1267623-1000mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
1000mg
$728.0 2023-10-02
Enamine
EN300-1267623-2500mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
2500mg
$1428.0 2023-10-02
Enamine
EN300-1267623-5000mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
5000mg
$2110.0 2023-10-02
Enamine
EN300-1267623-10000mg
6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
2172519-12-7
10000mg
$3131.0 2023-10-02

Additional information on 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172519-12-7)

6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its CAS number 2172519-12-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a scaffold that has been widely explored for its potential biological activities. The presence of ethyl and isobutyl substituents in the molecule introduces unique steric and electronic properties, which may influence its interactions with biological targets.

The significance of this compound lies in its structural motif, which combines a thiophene ring with a pyrimidine core. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Pyrimidine scaffolds, on the other hand, are fundamental components of many biologically active molecules, such as nucleoside analogs used in antiviral and anticancer therapies. The fusion of these two heterocyclic systems in 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one creates a promising platform for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the thieno[2,3-d]pyrimidinone core may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies have indicated potential binding to kinases and other enzymes implicated in cancer progression. These findings align with the growing interest in designing small molecules that modulate enzyme activity for therapeutic purposes.

The substituent pattern of 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, particularly the ethyl and isobutyl groups, plays a crucial role in determining its pharmacokinetic properties. These alkyl groups can influence solubility, metabolic stability, and membrane permeability, all of which are critical factors in drug development. By optimizing these substituents, researchers aim to enhance the bioavailability and efficacy of potential drug candidates derived from this scaffold.

In vitro studies have begun to explore the biological activity of 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound's ability to induce apoptosis or inhibit proliferation in these cells suggests its potential as a lead compound for further development. Additionally, preliminary pharmacokinetic studies indicate that the molecule exhibits reasonable oral bioavailability and metabolic stability in preclinical models.

The synthesis of 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and nucleophilic substitutions. Researchers have leveraged modern synthetic methodologies to achieve high yields and purity levels essential for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical evaluations.

Future research directions for 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one include structure-activity relationship (SAR) studies to optimize its biological profile. By systematically modifying various substituents within the molecule, scientists can identify structural features that enhance potency and selectivity. Additionally, exploring derivatives of this compound may uncover novel therapeutic applications beyond its initial discovery.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. Predictive models have been trained on large datasets to identify molecules with high binding affinity to specific targets. These models have helped prioritize compounds for experimental validation, streamlining the drug development process significantly.

The potential therapeutic applications of 6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one are vast. Given its structural similarities to known bioactive molecules, it may find utility in treating a range of diseases. Early indications suggest its relevance in oncology due to its cytotoxic effects on cancer cells. However,further clinical studies are necessary to confirm its safety and efficacy before it can be considered for human use.

In conclusion,6-ethyl-2-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172519-12-7) represents a compelling candidate for drug discovery efforts aimed at addressing unmet medical needs。 Its unique structural features, combined with promising preliminary biological activity, position it as a valuable scaffold for further exploration。 As research continues, this compound holds the potential to contribute significantly to advancements in pharmaceutical science.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.